4-phenyl-5-(trifluoromethyl)thiophene-3-sulfonyl Chloride

• IUPAC Name: 4-phenyl-5-(trifluoromethyl)thiophene-3-sulfonyl chloride
• InChI: InChI=1S/C11H6ClF3O2S2/c12-19(16,17)8-6-18-10(11(13,14)15)9(8)7-4-2-1-3-5-7/h1-6H
• InChI Key: OSYDWXUOQYZLKB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C(SC=C2S(=O)(=O)Cl)C(F)(F)F
• Molecular Formula: C11H6ClF3O2S2
• DSSTOX Substance ID: DTXSID20381803
• Molecular Weight: 326.7 g/mol
• CAS RN: 680215-52-5

Description

4-Phenyl-5-(trifluoromethyl)thiophene-3-sulfonyl chloride is a chemical compound with the molecular formula C11H6ClF3O2S2 and a molecular weight of 326.75. It is a solid substance that is stored at 2-8°C. Its IUPAC name is 4-phenyl-5-(trifluoromethyl)-3-thiophenesulfonyl chloride.

Molecular Structure Analysis

The InChI code for this compound is 1S/C11H6ClF3O2S2/c12-19(16,17)8-6-18-10(11(13,14)15)9(8)7-4-2-1-3-5-7/h1-6H. This code provides a specific description of the molecule’s structure, including the arrangement of atoms and bonds.

Physical And Chemical Properties Analysis

This compound is a solid at room temperature. It has a molecular weight of 326.74. The compound should be stored at 2-8°C.

Scientific Research Applications

Synthesis and Reactivity

4-Phenyl-5-(trifluoromethyl)thiophene-3-sulfonyl chloride is a compound with notable applications in the synthesis and reactivity of thiophene derivatives. A study describes the reactions of thiophene sulfonyl derivatives with various reagents, highlighting the potential of these compounds in synthesizing diverse chemical structures (Cremlyn et al., 1981). The paper discusses the conversion of thiophene-2-sulfonyl chloride into various derivatives, demonstrating the versatility of these compounds in chemical reactions.

Antioxidant Activity

Thiophenyl-chalcone derivatives, which can be synthesized using thiophene sulfonyl chloride compounds, have shown promising antioxidant activity. A study synthesized a series of thiophenyl-chalcones and evaluated their antioxidant potential, with some derivatives exhibiting high activity. This suggests the potential of these compounds in the development of antioxidants (Sönmez et al., 2023).

Optoelectronic Properties

Sulfone-substituted thiophene chromophores, which can be derived from thiophene sulfonyl chlorides, have been studied for their potential in nonlinear optics. These compounds demonstrate efficient second-order optical nonlinearities, high thermal stability, and good transparency, making them suitable for use as nonlinear optical materials (Chou et al., 1996).

Electrochemical Applications

Thiophene derivatives, including those modified with sulfonyl chloride groups, have been explored as active materials for electrochemical capacitors. A study evaluated the performance of various poly 3-(phenylthiophene) derivatives, including those with sulfonyl chloride modifications, for use in capacitor applications, demonstrating their potential in energy storage technologies (Ferraris et al., 1998).

Safety and Hazards

The compound is classified as dangerous, with hazard statements H314 and EUH029. Precautionary statements include P280, P260, and P271. It’s important to handle this compound with care and use appropriate safety measures.